Cas no 2309469-31-4 (Methyl 2-{[9-(2-bromopyridin-3-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate)

• Product Name: Methyl 2-{[9-(2-bromopyridin-3-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate
• CAS No: 2309469-31-4
• MF: C₁₈H₂₅BrN₂O₃
• MW: 397.306704282761
• CID: 5859827
• PubChem ID: 165739585
• Update Time: 2025-10-15

Methyl 2-{[9-(2-bromopyridin-3-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• 2309469-31-4
• EN300-7428997
• methyl 2-{[9-(2-bromopyridin-3-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate
• Methyl 2-{[9-(2-bromopyridin-3-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate

• Inchi： 1S/C18H25BrN2O3/c1-23-15(22)13-24-18(14-3-2-10-21-16(14)19)6-4-17(5-7-18)8-11-20-12-9-17/h2-3,10,20H,4-9,11-13H2,1H3
• InChI Key： DVHFJFDTGOJDGB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CCC2(CCNCC2)CC1)OCC(=O)OC

Computed Properties

• Exact Mass: 396.10486g/mol
• Monoisotopic Mass: 396.10486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 2-{[9-(2-bromopyridin-3-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate

Methyl 2-{[9-(2-bromopyridin-3-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate and Its Applications in Modern Chemical Biology

Methyl 2-{[9-(2-bromopyridin-3-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate, with the CAS number 2309469-31-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of spirocyclic molecules, which are known for their unique structural and functional properties. The presence of a brominated pyridine moiety and an azaspiro structure makes it a versatile scaffold for designing novel bioactive molecules.

The name long tail keyword, which encompasses the entire molecular designation, highlights the complexity and specificity of this compound. The spirocyclic core, consisting of a nitrogen-containing heterocycle linked to a decane ring, provides a rigid framework that can be modulated to enhance binding affinity and selectivity. This structural motif has been extensively explored in the development of drugs targeting various biological pathways, particularly those involved in neurological disorders and cancer.

Recent advancements in medicinal chemistry have demonstrated the potential of spirocyclic compounds as pharmacological agents. The bromopyridine substituent in Methyl 2-{[9-(2-bromopyridin-3-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate serves as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce diverse functional groups, thereby expanding the compound's utility in drug discovery.

In the context of drug development, Methyl 2-{[9-(2-bromopyridin-3-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling networks without affecting normal cellular processes.

The azaspiro scaffold is particularly interesting due to its ability to mimic natural products and peptides. This structural feature allows Methyl 2-{[9-(2-bromopyridin-3-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate to interact with biological targets in a manner similar to endogenous molecules, potentially leading to higher efficacy and lower toxicity. Moreover, the spirocyclic core enhances metabolic stability, which is a critical factor in drug design.

Recent studies have also explored the use of Methyl 2-{[9-(2-bromopyridin-3-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate in the development of probes for biochemical assays. These probes can be used to study enzyme mechanisms and identify new drug targets by monitoring interactions between proteins and small molecules. The compound's unique structure makes it an ideal candidate for such applications, as it can be engineered to report on specific biological events with high sensitivity.

The synthesis of Methyl 2-{[9-(2-bromopyridin-3-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic strategies include nucleophilic substitution reactions, ring-closing metathesis, and transition metal-catalyzed coupling reactions. The use of advanced techniques such as flow chemistry has also been explored to improve scalability and reproducibility.

In conclusion, Methyl 2-{[9-(2-bromopyridin-3-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate represents a promising tool in the arsenal of chemical biologists and pharmaceutical researchers. Its unique structural features and versatility make it suitable for a wide range of applications, from drug discovery to biochemical research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing therapeutic strategies.